Cas no 477237-94-8 (5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

5-Phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a structurally complex pyrrolopyrimidine derivative with potential applications in medicinal chemistry and drug discovery. Its key features include a trifluoromethylphenyl group, which enhances lipophilicity and metabolic stability, and a trimethoxyphenyl substituent that may influence binding affinity in biological targets. The pyrrolopyrimidine core provides a rigid scaffold for selective interactions with enzymes or receptors. This compound is of interest for researchers investigating kinase inhibitors or other therapeutic agents due to its modular design, allowing for further derivatization. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in lead optimization.

5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine structure

477237-94-8 structure

Product Name:5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

CAS No:477237-94-8

MF:C₂₈H₂₃F₃N₄O₃

MW:520.502436876297

CID:5013433

Update Time:2025-06-07

5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-phenyl-7-(3-(trifluoromethyl)phenyl)-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- STK889931
- ST50069950
- {5-phenyl-7-[3-(trifluoromethyl)phenyl]pyrrolo[3,2-e]pyrimidin-4-yl}(3,4,5-tri methoxyphenyl)amine
- Inchi： 1S/C28H23F3N4O3/c1-36-22-13-19(14-23(37-2)25(22)38-3)34-26-24-21(17-8-5-4-6-9-17)15-35(27(24)33-16-32-26)20-11-7-10-18(12-20)28(29,30)31/h4-16H,1-3H3,(H,32,33,34)
- InChI Key： JGFUVRFAKSLSNS-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)N1C=C(C2C=CC=CC=2)C2=C(N=CN=C12)NC1C=C(C(=C(C=1)OC)OC)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 38
Rotatable Bond Count: 7
Complexity: 741
XLogP3: 6.6
Topological Polar Surface Area: 70.4

5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0532-0952-2μmol	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0532-0952-5μmol	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0532-0952-10μmol	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0532-0952-20μmol	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0532-0952-1mg	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0532-0952-2mg	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0532-0952-3mg	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0532-0952-4mg	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0532-0952-5mg	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0532-0952-10mg	5-phenyl-7-[3-(trifluoromethyl)phenyl]-N-(3,4,5-trimethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	477237-94-8	90%+	10mg	$79.0	2023-05-17